Cas no 1344938-60-8 ((1R)-1-(3-methylpyridin-2-yl)ethan-1-ol)

• Product Name: (1R)-1-(3-methylpyridin-2-yl)ethan-1-ol
• CAS No: 1344938-60-8
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 5684933
• PubChem ID: 78998520
• Update Time: 2025-05-21

(1R)-1-(3-methylpyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS017508466
• EN300-1270053
• 1344938-60-8
• (1R)-1-(3-methylpyridin-2-yl)ethan-1-ol
• CS-0266895
• (R)-1-(3-Methylpyridin-2-yl)ethan-1-ol
• 2-Pyridinemethanol, α,3-dimethyl-, (αR)-
• G73448
• (1R)-1-(3-methylpyridin-2-yl)ethanol
• A,3-dimethyl-, (
• 2-Pyridinemethanol,
• AR)-

• Inchi： 1S/C8H11NO/c1-6-4-3-5-9-8(6)7(2)10/h3-5,7,10H,1-2H3/t7-/m1/s1
• InChI Key： IOJACGZRBVGLNH-SSDOTTSWSA-N
• SMILES： O[C@H](C)C1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.055±0.06 g/cm3(Predicted)
• Boiling Point: 237.2±25.0 °C(Predicted)
• pka: 13.58±0.20(Predicted)

Additional information on (1R)-1-(3-methylpyridin-2-yl)ethan-1-ol

Comprehensive Overview of (1R)-1-(3-methylpyridin-2-yl)ethan-1-ol (CAS No. 1344938-60-8)

(1R)-1-(3-methylpyridin-2-yl)ethan-1-ol (CAS No. 1344938-60-8) is a chiral alcohol derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its 3-methylpyridin-2-yl moiety and ethan-1-ol group, has garnered attention due to its unique stereochemistry and applications in asymmetric synthesis. Researchers and industry professionals are increasingly interested in its role as a building block for drug development and specialty chemicals.

The molecular structure of (1R)-1-(3-methylpyridin-2-yl)ethan-1-ol features a pyridine ring substituted with a methyl group at the 3-position and an ethanol group at the 2-position. The (1R) configuration indicates its chiral nature, making it valuable for enantioselective reactions. This property aligns with current trends in green chemistry and sustainable synthesis, where high selectivity and minimal waste are prioritized. The compound's boiling point, solubility, and stability under various conditions are critical parameters for its handling and application.

In pharmaceutical research, (1R)-1-(3-methylpyridin-2-yl)ethan-1-ol serves as a key intermediate for the synthesis of bioactive molecules. Its pyridine core is a common pharmacophore found in drugs targeting neurological and inflammatory conditions. Recent studies highlight its utility in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing unmet medical needs in oncology and metabolic disorders. The compound's compatibility with cross-coupling reactions and catalytic hydrogenation further enhances its versatility.

The market for chiral intermediates like (1R)-1-(3-methylpyridin-2-yl)ethan-1-ol is expanding, driven by demand for enantiopure drugs and agrochemicals. Analysts project growth in the fine chemicals sector, particularly for compounds enabling atom-efficient synthesis. Suppliers are optimizing production routes, including biocatalytic methods and flow chemistry, to meet scalability and sustainability goals. Regulatory frameworks emphasizing quality-by-design (QbD) principles also influence its manufacturing standards.

From a technical perspective, handling (1R)-1-(3-methylpyridin-2-yl)ethan-1-ol requires adherence to standard laboratory protocols. Its hygroscopic nature necessitates storage under inert conditions, while its moderate polarity allows purification via column chromatography or recrystallization. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring compliance with ICH guidelines for impurities and stereochemical purity.

Emerging applications of (1R)-1-(3-methylpyridin-2-yl)ethan-1-ol include its use in material science, where its aromatic system contributes to the design of organic semiconductors and liquid crystals. Collaborations between academia and industry explore its potential in catalysis and supramolecular chemistry, reflecting interdisciplinary innovation. These developments align with search trends for "chiral building blocks 2024" and "pyridine derivatives in drug discovery," underscoring its relevance.

In summary, (1R)-1-(3-methylpyridin-2-yl)ethan-1-ol (CAS No. 1344938-60-8) exemplifies the intersection of synthetic chemistry and applied science. Its structural features, coupled with evolving methodologies for its production and application, position it as a compound of enduring interest. Future research will likely focus on optimizing its stereoselective synthesis and expanding its utility in bioconjugation and nanotechnology, answering frequent queries like "how to enhance enantiomeric excess in pyridine alcohols."